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7-Aminosuccinylbenzo[a]pyrene 7-Aminosuccinylbenzo[a]pyrene
Brand Name: Vulcanchem
CAS No.: 1076198-86-1
VCID: VC0017742
InChI: InChI=1S/C24H17NO3/c26-21(11-12-22(27)28)25-20-6-2-5-17-18-10-9-15-4-1-3-14-7-8-16(13-19(17)20)24(18)23(14)15/h1-10,13H,11-12H2,(H,25,26)(H,27,28)
SMILES: C1=CC2=C3C(=C1)C=CC4=C3C(=CC5=C4C=CC=C5NC(=O)CCC(=O)O)C=C2
Molecular Formula: C24H17NO3
Molecular Weight: 367.404

7-Aminosuccinylbenzo[a]pyrene

CAS No.: 1076198-86-1

Reference Standards

VCID: VC0017742

Molecular Formula: C24H17NO3

Molecular Weight: 367.404

7-Aminosuccinylbenzo[a]pyrene - 1076198-86-1

CAS No. 1076198-86-1
Product Name 7-Aminosuccinylbenzo[a]pyrene
Molecular Formula C24H17NO3
Molecular Weight 367.404
IUPAC Name 4-(benzo[a]pyren-7-ylamino)-4-oxobutanoic acid
Standard InChI InChI=1S/C24H17NO3/c26-21(11-12-22(27)28)25-20-6-2-5-17-18-10-9-15-4-1-3-14-7-8-16(13-19(17)20)24(18)23(14)15/h1-10,13H,11-12H2,(H,25,26)(H,27,28)
Standard InChIKey MSMUODXDXXPYJQ-UHFFFAOYSA-N
SMILES C1=CC2=C3C(=C1)C=CC4=C3C(=CC5=C4C=CC=C5NC(=O)CCC(=O)O)C=C2
Synonyms 4-(Benzo[a]pyren-7-ylamino)-4-oxo-butanoic Acid;
PubChem Compound 29971957
Last Modified Nov 11 2021
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